![molecular formula C19H21NO4 B164165 3-Acetylmorphine CAS No. 5140-28-3](/img/structure/B164165.png)
3-Acetylmorphine
Overview
Description
Scientific Research Applications
3-Acetylmorphine has several scientific research applications:
Chemistry: It is used to study the chemical properties and reactivity of opioid compounds.
Biology: Researchers use it to understand the metabolic pathways of heroin and its effects on the body.
Medicine: It serves as a reference compound in forensic toxicology to detect heroin use.
Industry: It is used in the development of new analgesic drugs and in the study of opioid receptor interactions
Mechanism of Action
3-Acetylmorphine exerts its effects by binding to μ-opioid receptors in the central nervous system. due to its relatively weak affinity for these receptors, its effects are less potent compared to other opioids like morphine and 6-monoacetylmorphine . The molecular targets and pathways involved include the inhibition of neurotransmitter release, leading to analgesic and euphoric effects.
Future Directions
Preparation Methods
3-Acetylmorphine can be synthesized through the acetylation of morphine. The process involves refluxing morphine in acetic anhydride, which first converts morphine to this compound and then to 3,6-diacetylmorphine (heroin) . Industrial production methods typically involve similar acetylation reactions under controlled conditions to ensure purity and yield.
Chemical Reactions Analysis
3-Acetylmorphine undergoes various chemical reactions, including:
Oxidation: This reaction can lead to the formation of different oxidized products, depending on the conditions and reagents used.
Reduction: Reduction reactions can convert this compound back to morphine.
Substitution: The acetyl group can be substituted with other functional groups under specific conditions.
Common reagents used in these reactions include acetic anhydride for acetylation and various oxidizing or reducing agents for other transformations . The major products formed from these reactions are typically other morphine derivatives or modified opioid compounds.
Comparison with Similar Compounds
3-Acetylmorphine is often compared with other opioid compounds such as:
Morphine: The parent compound from which this compound is derived.
6-Monoacetylmorphine: Another metabolite of heroin with a higher affinity for μ-opioid receptors.
Heroin (Diacetylmorphine): The precursor to this compound, known for its potent effects.
The uniqueness of this compound lies in its intermediate position in the metabolic pathway of heroin, providing insights into the pharmacokinetics and dynamics of opioid metabolism .
properties
IUPAC Name |
[(4R,4aR,7S,7aR,12bS)-7-hydroxy-3-methyl-2,4,4a,7,7a,13-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-9-yl] acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO4/c1-10(21)23-15-6-3-11-9-13-12-4-5-14(22)18-19(12,7-8-20(13)2)16(11)17(15)24-18/h3-6,12-14,18,22H,7-9H2,1-2H3/t12-,13+,14-,18-,19-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMLREHXYJDLZOU-LEPYJNQMSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=C2C3=C(CC4C5C3(CCN4C)C(O2)C(C=C5)O)C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)OC1=C2C3=C(C[C@@H]4[C@H]5[C@]3(CCN4C)[C@@H](O2)[C@H](C=C5)O)C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30183774 | |
Record name | 3-Monoacetylmorphine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30183774 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
327.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
5140-28-3, 29593-26-8 | |
Record name | 3-Acetylmorphine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=5140-28-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | O(3)-Monoacetylmorphine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005140283 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Monoacetylmorphine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0029593268 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3-Monoacetylmorphine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30183774 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (4R,7S,12bS)-7-hydroxy-3-methyl-2,3,4,4aR,7,7aR-hexahydro-1H-4,12-methanobenzofuro[3,2-e]isoquinolin-9-yl acetate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 3-MONOACETYLMORPHINE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9N7243EY5T | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the structural difference between morphine, heroin, and 3-O-acetylmorphine?
A1: 3-O-acetylmorphine is a morphine derivative, like heroin (diacetylmorphine). Morphine contains two hydroxyl groups that can undergo acetylation. Heroin is the product of morphine acetylation at both the 3- and 6- positions. 3-O-acetylmorphine is specifically acetylated at the 3-hydroxyl group of morphine. [, , ]
Q2: How does the acetylation at the 3-position in 3-O-acetylmorphine influence its pharmacological activity compared to morphine?
A2: 3-O-acetylmorphine exhibits antinociceptive activity similar to 3-O-acetylmorphine and heroin, suggesting that acetylation at the 3-position plays a key role in its analgesic properties. [] One study found that 3-O-acetylmorphine-6-O-sulfate, another derivative, displays potent, centrally-acting opioid effects. []
Q3: Can 3-O-acetylmorphine be found naturally in opium?
A3: While 3-O-acetylmorphine is a known product of heroin metabolism, research indicates that it can also form, along with other acetylated morphine and codeine derivatives, during traditional Hmong folk remedies that involve heating opium with aspirin and acetaminophen. []
Q4: How stable is 3-O-acetylmorphine in biological matrices?
A4: 3-O-acetylmorphine can hydrolyze in aqueous solutions, but the rate varies depending on the pH. One study using high-performance capillary electrophoresis (HPCE) investigated the hydrolysis of morphine derivatives, including 3-O-acetylmorphine, and could quantify its decomposition rate and electrophoretic mobility. []
Q5: What analytical techniques are commonly employed to identify and quantify 3-O-acetylmorphine?
A5: Several analytical methods have proven successful in detecting and quantifying 3-O-acetylmorphine. These include:
Q6: What spectroscopic data are available for characterizing 3-O-acetylmorphine?
A6: Researchers have used a range of spectroscopic methods to characterize 3-O-acetylmorphine:
Q7: Has there been research on developing opioid codrugs that include 3-O-acetylmorphine?
A7: While the provided research doesn't specifically mention 3-O-acetylmorphine in codrugs, scientists have explored combining other opioid molecules, such as codeine and morphine, with adjuvant drugs like gabapentin, S-(-)-nornicotine, and ketamine to improve pain management. These codrugs aim to enhance analgesic effects, prolong pain relief, and potentially mitigate opioid-related side effects. []
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